![molecular formula C7H8N4O4 B2664360 N-(4-hydroxy-6-methyl-5-nitropyrimidin-2-yl)acetamide CAS No. 299916-90-8](/img/structure/B2664360.png)
N-(4-hydroxy-6-methyl-5-nitropyrimidin-2-yl)acetamide
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Description
Synthesis Analysis
While there isn’t specific information available on the synthesis of “N-(4-hydroxy-6-methyl-5-nitropyrimidin-2-yl)acetamide”, we can refer to similar compounds for potential synthesis methods. For instance, N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines were synthesized from α-bromoketones and 2-aminopyridine under different reaction conditions . Another method involves the reaction of dimethylamine with acetic anhydride or acetic acid .
Scientific Research Applications
Synthesis and Chemical Properties
Synthetic Routes and Derivatives : A study highlighted the synthesis of 2-substituted 6,9-Di- and 6,8,9-Tri-methylpurines, showcasing the chemical versatility of pyrimidin-2-yl acetamide derivatives. These compounds were synthesized to enhance the lethal effect of phleomycin on Escherichia coli cultures, demonstrating the compound's potential in amplifying antibiotic effects (Bhushan et al., 1975).
Metabolism and Transformation : Research on chloropyridinyl neonicotinoid insecticides revealed how molecular substituents, including pyrimidin-2-yl acetamide, contribute to metabolic pathways in mice, underscoring the compound's role in the environmental degradation of pesticides (Ford & Casida, 2006).
Antimalarial Activity : A quantitative structure-activity relationship study on a series of derivatives prepared from pyrimidin-2-yl acetamide showed significant antimalarial potency against Plasmodium berghei in mice. This research indicates the compound's utility in developing new antimalarial agents (Werbel et al., 1986).
Biological Activities and Applications
Anticancer Potential : The synthesis of 5-deaza analogues of aminopterin and folic acid, involving pyrimidin-2-yl acetamide derivatives, showed significant anticancer activity in vitro and in vivo. These findings open avenues for the development of new chemotherapeutic agents (Su et al., 1986).
Derivative Synthesis for Biological Studies : The synthesis of new pyrimidine derivatives from 2-methyl-3-nitro- and 3-amino-2-methylchromones, which relates to the modification of pyrimidin-2-yl acetamide, has been explored to understand their potential biological activities (Tanaka et al., 1985).
Properties
IUPAC Name |
N-(4-methyl-5-nitro-6-oxo-1H-pyrimidin-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N4O4/c1-3-5(11(14)15)6(13)10-7(8-3)9-4(2)12/h1-2H3,(H2,8,9,10,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTUUKELCLGAATN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)NC(=N1)NC(=O)C)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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